Cas no 872590-55-1 (N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide)

• Product Name: N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide
• CAS No: 872590-55-1
• MF: C₁₇H₁₇FN₆O₂
• MW: 356.354285955429
• CID: 6400026
• PubChem ID: 7200003
• Update Time: 2025-10-28

N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide
• 6H-1,2,3-Triazolo[4,5-d]pyrimidine-6-acetamide, N-cyclopentyl-3-(3-fluorophenyl)-3,7-dihydro-7-oxo-
• AKOS024615799
• SR-01000018397
• 872590-55-1
• N-cyclopentyl-2-[3-(3-fluorophenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamide
• SR-01000018397-1
• N-cyclopentyl-2-[3-(3-fluorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• N-cyclopentyl-2-(3-(3-fluorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
• F1876-0061

• Inchi： 1S/C17H17FN6O2/c18-11-4-3-7-13(8-11)24-16-15(21-22-24)17(26)23(10-19-16)9-14(25)20-12-5-1-2-6-12/h3-4,7-8,10,12H,1-2,5-6,9H2,(H,20,25)
• InChI Key： XQLWZDNMVLXJNB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C2=C(C(N(C=N2)CC(NC2CCCC2)=O)=O)N=N1

Computed Properties

• Exact Mass: 356.13970197g/mol
• Monoisotopic Mass: 356.13970197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 13.44±0.20(Predicted)

Additional information on N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide

Professional Introduction to Compound with CAS No. 872590-55-1 and Product Name: N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide

Compound with the CAS number 872590-55-1 and the product name N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity and make it a promising candidate for further research and development.

The core structure of this compound is characterized by a triazolopyrimidine scaffold, which is a well-known motif in medicinal chemistry. The presence of a cyclopentyl group at the N-position and a 3-fluorophenyl group at the 2-position enhances the compound's interactions with biological targets. Specifically, the cyclopentyl moiety provides steric hindrance and improves metabolic stability, while the 3-fluorophenyl group introduces electronic properties that can modulate receptor binding affinity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases. The specific derivative mentioned here, N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide, has been investigated for its potential role in inhibiting key enzymes involved in cancer cell proliferation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against thymidylate synthase (TS), an enzyme critical for DNA synthesis in cancer cells. The study reported that the compound achieves this by binding to the active site of TS and disrupting its catalytic activity. This mechanism of action suggests that the compound could be effective in treating various types of cancer by inhibiting DNA replication in tumor cells.

The structural features of this compound also contribute to its selectivity. The combination of the cyclopentyl group and the 3-fluorophenyl group creates a unique pharmacophore that interacts specifically with TS. This selectivity is crucial for minimizing side effects associated with drug therapy. Additionally, the presence of an acetamide moiety at the 6-position enhances solubility and bioavailability, making it more suitable for clinical use.

Further research has explored the pharmacokinetic properties of this compound. Studies using preclinical models have shown that it exhibits favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging for the development of this compound as a potential therapeutic agent.

The potential applications of this compound extend beyond oncology. Preliminary research suggests that it may also have anti-inflammatory properties by modulating signaling pathways involved in inflammation. The ability to target multiple disease pathways makes this compound a versatile candidate for drug development.

In conclusion, compound with CAS number 872590-55-1 and product name N-cyclopentyl-2-3-(3-fluorophenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. The recent findings on its inhibitory activity against thymidylate synthase and its favorable pharmacokinetic properties highlight its potential as a therapeutic agent for various diseases.